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Compound of Interest

Compound Name: CTTHWGFTLC, CYCLIC

Cat. No.: B1495783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The cyclic peptide CTTHWGFTLC has emerged as a noteworthy inhibitor of matrix

metalloproteinases (MMPs), specifically targeting MMP-2 and MMP-9.[1] These enzymes are

critical in the degradation of the extracellular matrix, a process implicated in various

physiological and pathological events, including tumor cell migration and invasion. This guide

provides a comprehensive overview of the structure, synthesis, and biological activity of the

cyclic peptide CTTHWGFTLC, with a focus on its potential as a therapeutic agent.

Molecular Structure and Properties
The primary structure of the peptide is composed of the amino acid sequence Cys-Thr-Thr-His-

Trp-Gly-Phe-Thr-Leu-Cys. The cyclic nature of this peptide is conferred by a disulfide bond

between the two cysteine residues.[2][3] This cyclization imparts conformational rigidity, which

is often associated with increased receptor selectivity and biological potency.[4]
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Property Value

Amino Acid Sequence Cys-Thr-Thr-His-Trp-Gly-Phe-Thr-Leu-Cys

Molecular Formula C53H75N13O13S2

Molecular Weight 1186.37 g/mol

Cyclization Disulfide bridge between Cys1 and Cys10

Structural Diagram
The disulfide bridge between the N-terminal and C-terminal cysteine residues creates a cyclic

structure that is crucial for its biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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